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Compound of Interest

Compound Name: 4,4'-Oxydianiline

Cat. No.: B041483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4,4'-Oxydianiline (ODA). It is intended to be a valuable resource for

professionals in research and development, particularly those involved in materials science and

drug development. This document presents quantitative data in structured tables, details

relevant experimental protocols, and visualizes a key synthetic pathway involving ODA.

Core Physical and Chemical Properties
4,4'-Oxydianiline, an aromatic diamine, is a critical monomer in the synthesis of high-

performance polymers.[1] Its physical and chemical characteristics are fundamental to its

application in various fields.

Physical Properties
ODA is typically an odorless, colorless to beige crystalline solid or a fine powder.[2] It is stable

under normal conditions but is hygroscopic and combustible.[3][4]
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Property Value Source(s)

Molecular Formula C₁₂H₁₂N₂O [5]

Molecular Weight 200.24 g/mol [5]

Appearance
Odorless, colorless crystals or

fine, beige powder
[2]

Melting Point
188-192 °C (370-378 °F; 461-

465 K)
[6]

Boiling Point >300 °C (sublimes) [2]

Density 1.417 g/cm³ [6]

Flash Point 219 °C (426 °F) [4]

Vapor Pressure 10 mmHg at 240 °C

Solubility
The solubility of 4,4'-Oxydianiline is a critical factor in its use in polymerization reactions and

other chemical syntheses. It is generally insoluble in water but soluble in several organic

solvents.[3]

Solvent Solubility Source(s)

Water
Insoluble (<0.01 g/100 mL at

15 °C)
[4]

Acetone Soluble [3]

Dimethyl Sulfoxide (DMSO) Slightly Soluble [4]

Methanol Slightly Soluble [4]

Ethanol Insoluble [3]

Benzene Insoluble [3]

Carbon Tetrachloride Insoluble [3]
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Spectral Data
Spectral data is essential for the identification and characterization of 4,4'-Oxydianiline.

Spectral Data Information Source(s)

Infrared (IR) Spectroscopy

Key peaks corresponding to N-

H stretching, C-O-C ether

linkage, and aromatic C-H

bonds.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H and ¹³C NMR spectra

provide detailed structural

information.

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak

corresponding to its molecular

weight.

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of the

physicochemical properties of 4,4'-Oxydianiline.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point of 4,4'-Oxydianiline with high precision.

Methodology:

Instrument Calibration: Calibrate the DSC instrument using certified standards (e.g., indium)

to ensure temperature and heat flow accuracy.

Sample Preparation: Accurately weigh 2-5 mg of 4,4'-Oxydianiline into a standard aluminum

DSC pan. Crimp the pan with a lid.
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DSC Analysis:

Place the sample pan and an empty reference pan into the DSC cell.

Equilibrate the system at a starting temperature of 25 °C.

Heat the sample at a constant rate of 10 °C/min up to 220 °C under a nitrogen atmosphere

(flow rate: 50 mL/min).

Record the heat flow as a function of temperature.

Data Analysis: The melting point is determined as the onset temperature of the melting

endotherm on the resulting thermogram.

Gravimetric Determination of Solubility
Objective: To quantitatively measure the solubility of 4,4'-Oxydianiline in a specific solvent at a

given temperature.

Methodology:

Equilibration: Add an excess amount of 4,4'-Oxydianiline to a known volume of the solvent

in a sealed container. Agitate the mixture at a constant temperature (e.g., 25 °C) for a

sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

Separation: Allow the undissolved solid to settle. Carefully withdraw a known volume of the

supernatant using a pre-heated or pre-cooled syringe to avoid precipitation.

Solvent Evaporation: Transfer the supernatant to a pre-weighed, dry container. Evaporate

the solvent under reduced pressure or in a fume hood.

Drying and Weighing: Dry the container with the solid residue in an oven at a suitable

temperature (e.g., 80 °C) until a constant weight is achieved.

Calculation: The solubility is calculated from the mass of the dissolved solid and the volume

of the solvent used.
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Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of a 4,4'-Oxydianiline sample and identify any impurities.

Methodology:

Chromatographic System:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with an optional modifier

like phosphoric acid for pH control.[3]

Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength of 254 nm.

Sample Preparation: Accurately weigh and dissolve a known amount of the 4,4'-
Oxydianiline sample in the mobile phase to a final concentration of approximately 1 mg/mL.

Injection and Analysis: Inject a known volume (e.g., 10 µL) of the sample solution into the

HPLC system.

Data Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Synthetic Pathway Visualization: Poly(amide-imide)
Synthesis
4,4'-Oxydianiline is a key monomer in the synthesis of high-performance polymers such as

poly(amide-imide)s. These polymers exhibit excellent thermal stability, chemical resistance,

and mechanical properties. The following diagram illustrates the two-step synthesis of a

poly(amide-imide) from 4,4'-Oxydianiline and trimellitic anhydride chloride.
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Step 1: Polyamidation

Step 2: Cyclodehydration
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Click to download full resolution via product page

Caption: Synthesis of Poly(amide-imide) from 4,4'-Oxydianiline.

Applications and Relevance
The primary application of 4,4'-Oxydianiline is in the production of high-performance

polymers, particularly polyimides and poly(ester)imide resins.[1] These materials are valued for

their exceptional thermal stability and are used in a variety of demanding applications,

including:

Aerospace: In composites and laminates for aerospace vehicles.[1]

Electronics: As insulating varnishes, wire enamels, and coatings for printed circuits.[1]
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Industrial: In the manufacturing of flame-retardant fibers, oil sealants, and adhesives.[1]

4,4'-Oxydianiline also serves as an intermediate in the synthesis of epoxy resins and other

polymers.[1] Its potential use in the development of novel materials for drug delivery systems

and other biomedical applications is an area of ongoing research.

Safety and Handling
4,4'-Oxydianiline is classified as a hazardous substance. It is toxic if swallowed, in contact

with skin, or if inhaled.[7] It is also suspected of causing genetic defects and cancer.[7]

Appropriate personal protective equipment, including gloves, protective clothing, and eye/face

protection, should be worn when handling this chemical.[7] Work should be conducted in a

well-ventilated area or under a fume hood.[7]

This technical guide provides a foundational understanding of the physical and chemical

properties of 4,4'-Oxydianiline. For more detailed information, researchers are encouraged to

consult the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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